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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B607384 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on resolving solubility challenges encountered with the ATR

inhibitor, ETP-46464, in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ETP-46464 stock solutions?

A1: The recommended solvent for ETP-46464 is dimethyl sulfoxide (DMSO).[1][2] It is

important to use fresh, high-quality DMSO, as moisture can reduce the solubility of the

compound.[1]

Q2: What is the maximum concentration for a stock solution of ETP-46464 in DMSO?

A2: ETP-46464 can be dissolved in DMSO at concentrations ranging from 10 mg/mL to 14

mg/mL.[1][2] For practical purposes, preparing a stock solution at 10 mM is a common starting

point.

Q3: My ETP-46464 precipitated when I added it to my cell culture media. What should I do?

A3: Precipitation upon addition to aqueous-based cell culture media is a common issue with

hydrophobic small molecules like ETP-46464. This is because the compound is insoluble in

water and ethanol.[1] To address this, consider the following troubleshooting steps outlined in

the guide below.
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Q4: What is the known mechanism of action for ETP-46464?

A4: ETP-46464 is a potent and selective inhibitor of the Ataxia-Telangiectasia Mutated and

Rad3-related (ATR) kinase with an IC50 of approximately 25 nM.[1][2][3] It also inhibits other

kinases in the DNA damage response pathway, including mTOR, DNA-PK, PI3Kα, and ATM, at

varying concentrations.[1][2][4] Its primary role in research is to induce replicative stress,

leading to DNA damage and cell death, particularly in p53-deficient cancer cells.[1][2]

Q5: How should I store my ETP-46464 stock solution?

A5: Aliquot your DMSO stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. These aliquots can be stored at -20°C for up to a month or at -80°C for up to a year.[1]

Troubleshooting Guide for Media Solubility
If you are observing precipitation of ETP-46464 in your cell culture media, follow this step-by-

step guide to identify and resolve the issue.

Visual Observation of Precipitation
Issue: A cloudy or hazy appearance in the media, or visible particulate matter after adding

the ETP-46464 stock solution.

Initial Check: Ensure your final DMSO concentration in the media is at a level tolerated by

your cells (typically ≤ 0.5%).

Troubleshooting Workflow
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Caption: Troubleshooting workflow for ETP-46464 precipitation in media.
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Quantitative Data Summary
The following table summarizes the key quantitative information for ETP-46464.

Property Value Source(s)

Molecular Weight 470.52 g/mol [1][5]

Chemical Formula C₃₀H₂₂N₄O₂ [1][5]

Solubility in DMSO
10 - 14 mg/mL (approx. 21 - 30

mM)
[1][2]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

IC50 (ATR) 14 - 25 nM [1][2][4]

IC50 (mTOR) 0.6 nM [1][2][4]

IC50 (DNA-PK) 36 nM [1][2][4]

IC50 (PI3Kα) 170 nM [1][2][4]

IC50 (ATM) 545 nM [1][2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ETP-46464 Stock
Solution in DMSO

Materials:

ETP-46464 powder

Anhydrous/fresh DMSO

Sterile microcentrifuge tubes

Procedure:
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1. Calculate the required mass of ETP-46464 for your desired volume of 10 mM stock

solution (Molecular Weight: 470.52 g/mol ).

For 1 mL of 10 mM stock, you will need 4.7052 mg.

2. Weigh the ETP-46464 powder and add it to a sterile microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube.

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution.

5. Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Media Solubility Qualification Assay
This protocol helps determine the practical solubility limit of ETP-46464 in your specific cell

culture medium.

Materials:

10 mM ETP-46464 in DMSO stock solution

Your specific cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes or a 96-well plate

Microscope

Procedure:

1. Prepare a serial dilution of your ETP-46464 stock solution in your cell culture medium. For

example, create final concentrations of 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, and 1 µM.

Ensure the final DMSO concentration is constant across all dilutions and matches your

experimental conditions.

2. Incubate the dilutions at 37°C for 1-2 hours.
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3. Visually inspect each dilution for any signs of precipitation. A cloudy or hazy appearance

indicates that the compound has precipitated.

4. For a more sensitive assessment, place a small drop of each solution on a microscope

slide and examine for crystals.

5. The highest concentration that remains clear is your practical solubility limit in that specific

medium.

Signaling Pathway Diagram
ETP-46464 primarily targets the ATR kinase, a key regulator of the DNA damage response

(DDR).
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Click to download full resolution via product page

Caption: Simplified signaling pathway showing ETP-46464 inhibition of ATR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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